1-butyl-2-((E)-2-((E)-3-(2-((E)-1-butyl-3,3-dimethylindolin-2-ylidene)ethylidene)-2-chlorocyclopent-1-en-1-yl)vinyl)-3,3-dimethyl-3H-indol-1-ium perchlorate

• CAS No.: 110992-70-6
• Molecular Formula: C37H46Cl2N2O4
• Molecular Weight: 653.7 g/mol
• IUPAC Name: 1-butyl-2-[2-[3-[2-(1-butyl-3,3-dimethylindol-1-ium-2-yl)ethenyl]-2-chlorocyclopent-2-en-1-ylidene]ethylidene]-3,3-dimethylindole;perchlorate
• InChI: InChI=1S/C37H46ClN2.ClHO4/c1-7-9-25-39-31-17-13-11-15-29(31)36(3,4)33(39)23-21-27-19-20-28(35(27)38)22-24-34-37(5,6)30-16-12-14-18-32(30)40(34)26-10-8-2;2-1(3,4)5/h11-18,21-24H,7-10,19-20,25-26H2,1-6H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: JZUNBBWRIQWQOZ-UHFFFAOYSA-M
• SMILES: CCCCN1C2=CC=CC=C2C(C1=CC=C3CCC(=C3Cl)C=CC4=[N+](C5=CC=CC=C5C4(C)C)CCCC)(C)C.[O-]Cl(=O)(=O)=O

Description

1-butyl-2-((E)-2-((E)-3-(2-((E)-1-butyl-3,3-dimethylindolin-2-ylidene)ethylidene)-2-chlorocyclopent-1-en-1-yl)vinyl)-3,3-dimethyl-3H-indol-1-ium perchlorate is a useful research compound. Its molecular formula is C37H46Cl2N2O4 and its molecular weight is 653.7 g/mol. The purity is usually 95%.
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